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Compound of Interest

Compound Name: JXL069

Cat. No.: B15574009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JXL069 is a potent and selective small-molecule inhibitor of the mitochondrial pyruvate carrier

(MPC), a protein complex responsible for transporting pyruvate from the cytosol into the

mitochondrial matrix.[1] By blocking this crucial step in cellular metabolism, JXL069 effectively

forces a metabolic shift from mitochondrial oxidative phosphorylation towards aerobic

glycolysis. This targeted inhibition of the MPC makes JXL069 a valuable tool for studying

cellular metabolism, and it is under investigation for its therapeutic potential in conditions such

as cancer and alopecia.[2][3][4] These application notes provide detailed protocols for the

dissolution, preparation, and use of JXL069 in cell culture experiments.

Data Presentation
The following table summarizes the key quantitative data for JXL069:
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Property Value Source

Molecular Formula C₂₀H₁₁F₆N₃O₂ MedChemExpress

Molecular Weight 439.31 g/mol MedChemExpress

IC₅₀ (MPC Inhibition)
42.8 nM (in permeabilized

MCF10A cells)
[5]

IC₅₀ (MPC1/2-mediated

pyruvate transport)
~0.53 µM [1]

EC₅₀ (reduction of

mitochondrial oxygen

consumption in cancer cells)

~1–2 µM (cell type dependent) [1]

Solubility Soluble in DMSO MedChemExpress

Storage (Powder) -20°C for up to 3 years MedChemExpress

Storage (Stock Solution in

DMSO)

-80°C for up to 6 months;

-20°C for up to 1 month
MedChemExpress

Experimental Protocols
Preparation of JXL069 Stock Solution
Materials:

JXL069 powder

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:
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Equilibrate Reagents: Allow the JXL069 powder and DMSO to come to room temperature

before opening to prevent condensation of atmospheric moisture.

Reconstitution: Prepare a 10 mM stock solution of JXL069 in DMSO. To do this, add the

appropriate volume of DMSO to the vial of JXL069 powder. For example, to prepare a 10

mM stock solution from 1 mg of JXL069 (MW: 439.31), add 227.6 µL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly to ensure the JXL069 is

completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, but

avoid excessive heat.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can

degrade the compound. Store the aliquots at -80°C for long-term storage (up to 6 months) or

at -20°C for short-term storage (up to 1 month).

Preparation of Working Solutions for Cell Culture
Materials:

10 mM JXL069 stock solution in DMSO

Complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Protocol:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM JXL069 stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in complete cell culture medium

to achieve the desired final concentration for your experiment.

Important: To avoid precipitation of JXL069, it is recommended to first dilute the DMSO

stock solution in a small volume of cell culture medium before adding it to the final culture

volume.
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The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically below 0.1% (v/v), to minimize solvent-induced cytotoxicity. Always

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.

Example Dilution for a 10 µM Working Solution:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of

complete cell culture medium to get a 100 µM solution.

Add 100 µL of this 100 µM solution to 900 µL of complete cell culture medium in your

culture vessel to achieve a final concentration of 10 µM. The final DMSO concentration in

this example would be 0.1%.

Treatment of Cells: Add the prepared working solution of JXL069 to your cell cultures and

incubate for the desired duration of your experiment. A concentration of 10 µM has been

used to evaluate the activity of JXL069 in promoting cellular lactate production.[6]

Mandatory Visualization
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Stock Solution Preparation

Working Solution Preparation

JXL069 Powder
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Caption: Workflow for preparing JXL069 stock and working solutions.
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Caption: JXL069 inhibits the MPC, shifting metabolism to glycolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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